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Compound of Interest

Compound Name: Penicilloate

Cat. No.: B1172651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analysis of benzylpenicilloate, a primary degradation product of benzylpenicillin (penicillin
G). This document is intended for researchers, scientists, and professionals involved in drug
development and related fields.

Chemical Structure and Properties

Benzylpenicilloate is formed by the hydrolysis of the B-lactam ring of benzylpenicillin. This
reaction can occur under acidic, basic, or enzymatic conditions. The opening of the four-
membered [-lactam ring results in the formation of a dicarboxylic acid derivative of the original
penicillin structure.

Chemical Identifiers:
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Property Value
(2R,4S)-2-[(R)-carboxy-[(2-
IUPAC Name phenylacetyl)amino]methyl]-5,5-dimethyl-1,3-

thiazolidine-4-carboxylic acid[1]

Molecular Formula

C16H20N205S[1]

Molecular Weight

352.4 g/mol [1]

SMILES

CC1(--INVALID-LINK----INVALID-LINK--
O)NC(=0)CC2=CC=CC=C2">C@@HC(=0)0)
C[1]

InChl

InChI=1S/C16H20N205S/c1-
16(2)12(15(22)23)18-13(24-16)11(14(20)21)17-
10(19)8-9-6-4-3-5-7-9/h3-7,11-13,18H,8H2, 1-
2H3,(H,17,19)(H,20,21)
(H,22,23)/t11-,12-,13+/m0/s1[1]

Chemical Structure Diagram:
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Caption: Chemical structure of benzylpenicilloate.

Spectroscopic Data

Spectroscopic techniques are crucial for the identification and characterization of
benzylpenicilloate.

While a complete, experimentally verified high-resolution 1H and 13C NMR dataset for
benzylpenicilloate is not readily available in a consolidated format in the reviewed literature,
data for closely related structures and degradation products of penicillin G have been reported.
The following table provides referenced 13C NMR chemical shifts for the dianion of (5R,6R)-
Benzyl-penicilloic acid in D20.

Table 1: 13C NMR Chemical Shifts of (5R,6R)-Benzyl-penicilloic acid, dianion[2][3]
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Carbon Atom Chemical Shift (ppm)
C2 72.5

C3 68.9

C5 59.8

C6 57.6
Thiazolidine CH3 32.5,27.9
Phenyl CH2 43.1

Phenyl C=0 175.2
Phenyl C1' 136.2
Phenyl C2'/C6' 130.5
Phenyl C3'/C5' 129.8
Phenyl C4' 128.0
Carboxyl C 178.1, 176.9

Note: Assignments are based on the referenced literature and may require further experimental
verification for benzylpenicilloate under different conditions.

Mass spectrometry is a key technique for confirming the molecular weight and determining the
fragmentation pattern of benzylpenicilloate. The major metabolite of benzylpenicillin has been
identified as penicilloic acid using high-performance liquid chromatographic analysis.[4]

Table 2: Mass Spectrometry Data for Benzylpenicilloate

Parameter Value Reference
Molecular Weight 352.4 g/mol [1]
Monoisotopic Mass 352.1093 g/mol [1]
Major Fragment lons (m/z) 307, and others [5]
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Note: The fragmentation pattern can vary depending on the ionization technique used.
Experimental Protocols
Detailed methodologies are essential for the reproducible analysis of benzylpenicilloate.

This protocol is adapted from methods described for the analysis of penicillin derivatives.[6][7]

[8][°]

o Objective: To separate and quantify benzylpenicillin and its degradation products, including
benzylpenicilloate.

 Instrumentation: A standard HPLC system with a UV detector.
e Column: Areversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

* Mobile Phase: A gradient of solvent A (e.g., 0.1% trifluoroacetic acid in water) and solvent B
(e.g., acetonitrile). The specific gradient will depend on the exact separation required.

e Flow Rate: 1.0 mL/min.
o Detection: UV detection at 220 nm.

o Sample Preparation: Samples containing benzylpenicillin are diluted in the mobile phase. For
biological samples, a protein precipitation step (e.g., with acetonitrile) followed by
centrifugation is necessary.

e Procedure:

o

Equilibrate the column with the initial mobile phase composition.

o

Inject the prepared sample.

(¢]

Run the gradient elution program.

[¢]

Monitor the chromatogram for the peaks corresponding to benzylpenicillin and its
degradation products. Retention times should be confirmed with analytical standards.
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o Quantify the analytes using a calibration curve prepared from standards of known
concentrations.

Experimental Workflow for HPLC Analysis:

e

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of benzylpenicillin degradation.

Biological Significance: The Role of
Benzylpenicilloyl in Penicillin Allergy

Benzylpenicilloate itself is not the primary hapten in penicillin allergy. Instead, the reactive
benzylpenicilloyl group, formed from the opening of the (-lactam ring, covalently binds to host
proteins, forming immunogenic conjugates.[10][11][12][13] This process is a key step in
initiating an allergic response.
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The formation of the antigenic determinant involves the reaction of the benzylpenicilloyl moiety
with nucleophilic groups on proteins, primarily the e-amino groups of lysine residues.[10][12]

In sensitized individuals, the immune system produces IgE antibodies specific to the
benzylpenicilloyl-protein conjugate. Upon re-exposure, the multivalent antigen cross-links IgE
antibodies bound to the surface of mast cells and basophils. This cross-linking triggers a
signaling cascade, leading to the degranulation of these cells and the release of inflammatory
mediators such as histamine, leading to the symptoms of an allergic reaction.[12][14][15]

Signaling Pathway for IgE-Mediated Penicillin Allergy:
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Caption: IgE-mediated allergic reaction to penicillin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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